Cas no 1261454-95-8 (3-(Difluoromethyl)-4-methoxytoluene)

3-(Difluoromethyl)-4-methoxytoluene is a fluorinated aromatic compound characterized by the presence of a difluoromethyl group at the 3-position and a methoxy substituent at the 4-position of a toluene backbone. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The difluoromethyl group enhances metabolic stability and lipophilicity, while the methoxy substituent contributes to reactivity in electrophilic aromatic substitution reactions. Its well-defined purity and consistent performance make it suitable for precision applications in research and industrial processes. The compound is typically handled under standard laboratory conditions, ensuring compatibility with common synthetic methodologies.

3-(Difluoromethyl)-4-methoxytoluene structure

1261454-95-8 structure

Product Name:3-(Difluoromethyl)-4-methoxytoluene

CAS No:1261454-95-8

MF:C₉H₁₀F₂O

MW:172.171909809113

CID:4985751

Update Time:2025-08-05

3-(Difluoromethyl)-4-methoxytoluene Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-4-methoxytoluene
- Inchi： 1S/C9H10F2O/c1-6-3-4-8(12-2)7(5-6)9(10)11/h3-5,9H,1-2H3
- InChI Key： MASLRQHRIYMMBJ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)C=CC=1OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 139
XLogP3: 2.9
Topological Polar Surface Area: 9.2

3-(Difluoromethyl)-4-methoxytoluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013005093-250mg	3-(Difluoromethyl)-4-methoxytoluene	1261454-95-8	97%	250mg	$489.60	2023-09-03
Alichem	A013005093-500mg	3-(Difluoromethyl)-4-methoxytoluene	1261454-95-8	97%	500mg	$863.90	2023-09-03
Alichem	A013005093-1g	3-(Difluoromethyl)-4-methoxytoluene	1261454-95-8	97%	1g	$1549.60	2023-09-03

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(Difluoromethyl)-4-methoxytoluene

Comprehensive Overview of 3-(Difluoromethyl)-4-methoxytoluene (CAS No. 1261454-95-8): Properties, Applications, and Industry Insights

3-(Difluoromethyl)-4-methoxytoluene (CAS No. 1261454-95-8) is a fluorinated aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both difluoromethyl and methoxy groups on the toluene backbone enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. This compound’s molecular formula, C₉H₁₀F₂O, and precise CAS registry number ensure unambiguous identification in global chemical databases.

Recent trends highlight growing interest in fluorinated building blocks like 3-(Difluoromethyl)-4-methoxytoluene, driven by their role in drug discovery. Researchers frequently search for "fluorine in medicinal chemistry" or "difluoromethyl group applications," reflecting the demand for compounds that improve metabolic stability and bioavailability. The methoxy-toluene moiety further expands utility in designing kinase inhibitors and antimicrobial agents, aligning with industry needs for novel therapeutic scaffolds.

From a synthetic perspective, CAS 1261454-95-8 serves as a versatile precursor. Its difluoromethylation pattern mimics bioactive motifs found in FDA-approved drugs, answering common queries like "how to introduce difluoromethyl groups" in organic synthesis. Laboratories prioritize high-purity batches (>98% HPLC), as emphasized in searches for "reliable fluorinated compound suppliers." The compound’s stability under acidic conditions also makes it suitable for multi-step reactions, a feature often explored in "robust aromatic intermediates" discussions.

Environmental and regulatory considerations are critical for 3-(Difluoromethyl)-4-methoxytoluene. While not classified as hazardous, its handling requires standard organic lab protocols. Users frequently inquire about "safe storage of fluorinated aromatics" and "compatibility with common reagents," underscoring the need for detailed technical documentation. Manufacturers address these concerns by providing SDS sheets and GC-MS analytical data, ensuring compliance with REACH and other global standards.

The agrochemical sector leverages this compound’s lipophilic properties to develop next-generation pesticides. Searches for "fluorine in crop protection" reveal its role in enhancing compound penetration and rainfastness. Patent analyses show increasing filings involving 1261454-95-8 derivatives, particularly for fungicides targeting resistant strains—a response to the "sustainable agriculture" movement demanding greener solutions.

Market projections indicate steady growth for difluoromethylated compounds, with CAS 1261454-95-8 positioned as a niche but high-value product. Procurement teams often search for "bulk fluorinated intermediates" or "custom synthesis of methoxy-toluene derivatives," highlighting its commercial relevance. Suppliers differentiate offerings through ISO-certified production and just-in-time delivery, key factors in B2B purchasing decisions.

In conclusion, 3-(Difluoromethyl)-4-methoxytoluene exemplifies the intersection of innovation and practicality in specialty chemicals. Its dual applicability in life sciences and material science resonates with trending topics like "precision synthesis" and "functional group manipulation." As R&D investments in fluorochemistry surge, this compound’s CAS registry entry (1261454-95-8) will remain a pivotal reference for scientists navigating complex molecular design challenges.